Cas no 940998-28-7 (5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 940998-28-7
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5428984
• Update Time: 2025-08-05

5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[benzyl(methyl)amino]-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 5-[methyl(phenylmethyl)amino]-2-[4-(1-pyrrolidinylsulfonyl)phenyl]-
• 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H22N4O3S/c1-25(16-17-7-3-2-4-8-17)22-20(15-23)24-21(29-22)18-9-11-19(12-10-18)30(27,28)26-13-5-6-14-26/h2-4,7-12H,5-6,13-14,16H2,1H3
• InChI Key： AKAVPPYZSFHRNW-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC2=CC=CC=C2)=C(C#N)N=C1C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 940998-28-7)

5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, a compound with the CAS number 940998-28-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of heterocyclic and aromatic rings, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique chemical properties and its derivatives have been the subject of extensive research, particularly in the development of novel therapeutic agents.

The core structure of this compound includes a 1,3-oxazole ring, which is a five-membered heterocycle containing two oxygen atoms. This motif is well-known for its presence in numerous bioactive molecules, contributing to various pharmacological activities. The oxazole ring in 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is further functionalized with a benzylic amine group and a nitrile substituent at the 4-position. These modifications enhance the compound's interactability with biological targets, making it a promising candidate for further exploration.

The presence of a pyrrolidine-1-sulfonyl group at the 2-position and 4-position of the phenyl ring adds another layer of complexity to the molecule. Pyrrolidine derivatives are known for their role in various biological processes and have been incorporated into numerous drugs due to their ability to modulate enzyme activity and receptor binding. The sulfonyl group, in particular, is often used to enhance binding affinity and selectivity in drug design. The combination of these features makes 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile an intriguing candidate for therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. The oxazole ring and its derivatives have been shown to exhibit anti-inflammatory properties by interacting with various signaling molecules. For instance, studies have demonstrated that oxazole-based compounds can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The structural features of 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile, particularly the presence of the nitrile group and the pyrrolidine-sulfonyl moiety, suggest that it may also possess similar anti-inflammatory properties.

The benzyl(methyl)amino group in this compound adds another dimension to its potential biological activity. Amines are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The benzyl group can further enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the methyl group may influence the electronic properties of the molecule, affecting its binding affinity and selectivity.

Recent research has also highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and biological intermediates. The combination of different heterocyclic systems in 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile creates a complex network of interactions that could be exploited for therapeutic purposes. For example, studies have shown that oxazole-pyrrolidine hybrids can exhibit antimicrobial and antiviral activities by disrupting essential biological processes in pathogens.

The nitrile group at the 4-position of the oxazole ring is another key feature that warrants further investigation. Nitriles are known for their ability to act as bioisosteres for carboxylic acids and amides, providing similar but often enhanced binding interactions with biological targets. This feature makes nitrile-containing compounds attractive candidates for drug development, as they can offer improved pharmacokinetic properties compared to their carboxylic acid or amide counterparts.

The phenyl ring in this compound is further functionalized with a pyrrolidine-sulfonyl group at both the 2-position and 4-position. This extensive functionalization suggests that the compound may exhibit multiple points of interaction with biological targets, potentially leading to enhanced efficacy and reduced toxicity. The sulfonyl groups are known for their ability to modulate enzyme activity by forming stable hydrogen bonds with amino acid residues in active sites. This property makes them valuable tools in medicinal chemistry for designing selective inhibitors.

In conclusion, 5-benzyl(methyl)amino-2-4-(pyrrolidine-1-sulfonyl)phenyl-1,3-o-4-carbonitrile (CAS No. 940998-28-7) is a structurally complex molecule with numerous potential applications in pharmaceutical chemistry. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further exploration in drug discovery. Recent research has highlighted the importance of such compounds in modulating inflammatory pathways and interacting with various biological targets. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.